Cas no 1805068-29-4 (Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805068-29-4
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4813252
• Update Time: 2025-06-12

Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-7-3-5(9(16)18-2)8(6(4-11)15-7)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： GUCXUJSWTISEMY-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OC)C=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805068-29-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1805068-29-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The bromomethyl group in Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate is particularly noteworthy due to its reactivity. This functional group allows for further functionalization through nucleophilic substitution reactions, enabling the construction of more complex molecular architectures. In recent years, such reactions have been employed to develop novel therapeutic agents with enhanced pharmacological properties. For instance, the incorporation of this group has facilitated the synthesis of pyridine-based derivatives that exhibit potent activity against certain types of cancer and neurodegenerative diseases.

The presence of both methoxy and trifluoromethoxy groups in the molecule imparts distinct electronic and steric properties that influence its biological activity. The methoxy group is known to enhance lipophilicity, while the trifluoromethoxy group introduces fluorine atoms, which can modulate metabolic stability and binding affinity to biological targets. These features have been exploited in the design of small-molecule drugs that require precise tuning of their physicochemical properties to achieve optimal therapeutic efficacy.

In the context of current pharmaceutical research, Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has been utilized in the development of novel antiviral agents. The pyridine core is a common scaffold in antiviral drugs due to its ability to interact with viral enzymes and proteins. Recent studies have demonstrated that pyridine derivatives with halogenated substituents can exhibit broad-spectrum antiviral activity by inhibiting key viral replication mechanisms. The specific combination of functional groups in this compound makes it a promising candidate for further exploration in antiviral drug discovery.

The synthetic utility of Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate extends beyond antiviral applications. It has also been employed in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease pathogenesis. By targeting specific kinases with highly selective inhibitors, it is possible to modulate these pathways and restore normal cellular function. The structural features of this compound facilitate the development of kinase inhibitors with improved selectivity and reduced toxicity.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of drug candidates. For example, fluorine atoms can increase metabolic stability by resisting degradation by cytochrome P450 enzymes. Additionally, they can enhance binding affinity by improving hydrophobic interactions with biological targets. Methyl 2-(bromomethyl)-6-methoxy-3-(trifluoromethoxy))pyridine-4-carboxylate exemplifies how strategic fluorination can lead to the discovery of novel therapeutics with enhanced efficacy and safety profiles.

In conclusion, Methyl 2-( bromomethyl )-6- methoxy -3-( trifluoromethoxy )pyridine-4-carboxylate (CAS No. 1805068-29-4) is a versatile intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features enable the development of bioactive molecules with diverse therapeutic applications, including antiviral and anticancer agents. As research continues to uncover new ways to leverage its synthetic potential, this compound is poised to remain a cornerstone in drug discovery efforts worldwide.